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Compound of Interest

Compound Name: Lucerastat

Cat. No.: B1675357

This guide provides comprehensive, step-by-step procedures for the safe and compliant
disposal of Lucerastat, an investigational drug. Adherence to these protocols is critical for
protecting laboratory personnel, minimizing environmental impact, and ensuring regulatory
compliance. This information is intended for researchers, scientists, and drug development
professionals.

Lucerastat is an orally available inhibitor of glucosylceramide synthase investigated for Fabry
disease.[1][2][3][4] As an investigational compound, specific disposal instructions on a Safety
Data Sheet (SDS) may not be publicly available. Therefore, the following procedures are based
on general best practices for the disposal of investigational and non-DEA controlled
pharmaceutical substances.[5]

Hazard Identification and Precautionary Measures

While a specific SDS for Lucerastat is not publicly available through the initial search, it is
crucial to handle any investigational drug with care. General safety precautions for handling
chemical substances in a laboratory setting should be strictly followed. This includes using
appropriate personal protective equipment (PPE) such as lab coats, gloves, and safety
glasses.

Step-by-Step Disposal Protocol for Lucerastat

The disposal of investigational drugs like Lucerastat must comply with federal, state, and local
regulations, including guidelines from the Environmental Protection Agency (EPA) and the
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Resource Conservation and Recovery Act (RCRA).

o Waste Classification and Segregation:

o Initial Assessment: The first step is to determine if the waste is considered hazardous. This
determination should be made in consultation with your institution's Environmental Health
and Safety (EHS) department.

o Solid Waste: All solid materials that have come into direct contact with Lucerastat,
including unused or expired capsules, contaminated gloves, weigh boats, and other lab
consumables, should be placed in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: Solutions containing Lucerastat must be collected in a separate, sealed,
and clearly labeled hazardous liquid waste container. Do not mix with other solvent waste
streams unless explicitly permitted by your institution's EHS office.

o Sharps Waste: Any sharps, such as needles or scalpels, contaminated with Lucerastat
should be disposed of in a designated sharps container that is also labeled as hazardous
chemical waste.

o Container Labeling:

o All waste containers must be clearly and accurately labeled. The label should include:

The words "Hazardous Waste".

The full chemical name: "Lucerastat".

The name and contact information of the generating laboratory or Principal Investigator

(PI).

The date the waste was first added to the container.

The physical state of the waste (e.g., solid, liquid).

o Storage of Waste:
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o Sealed hazardous waste containers must be stored in a designated and secure Satellite
Accumulation Area (SAA).

o This area should be away from general laboratory traffic and drains to prevent accidental
release.

o Secondary containment should be used to mitigate any potential leaks or spills.

e Arranging for Disposal:
o Contact your institution's EHS department to schedule a pickup for the hazardous waste.

o Do not dispose of Lucerastat down the drain or in the regular trash, as this can lead to
environmental contamination.

o Most pharmaceutical waste is disposed of via incineration at a licensed facility.

Quantitative Data Summary

As specific quantitative data for Lucerastat's environmental and disposal-related properties
were not available in the initial search, the following table provides a template for the types of
information that would be relevant for a complete disposal assessment. Researchers should
consult the manufacturer or supplier for a complete Safety Data Sheet (SDS) to populate these
fields.
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Property Value Source
Molecular Formula C13H25NOa

Molecular Weight 259.34 g/mol

Physical State Solid

B Information not publicly
Solubility available

Refer to specific Safety Data
Sheet (SDS)

Known Hazards

o Information not publicly
Ecotoxicity 3l
available

RCRA Waste Codes To be determined by EHS

Experimental Workflow for Disposal

Below is a diagram illustrating the decision-making and procedural workflow for the proper
disposal of Lucerastat.
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Caption: Workflow for the proper disposal of Lucerastat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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